2-(Methylsulfonyl)-1-(pyridin-4-yl)ethanone
Description
2-(Methylsulfonyl)-1-(pyridin-4-yl)ethanone is an organic compound that is used in a variety of scientific applications, including as a reagent for organic synthesis, as a catalyst in biochemistry and as a drug in pharmacology. It is used in the synthesis of many different compounds, including those in the pharmaceutical, agrochemical, and specialty chemical industries. It is also used in various biochemical and physiological studies.
Scientific Research Applications
Spin-Crossover and Crystallographic Phase Changes
2-(Methylsulfonyl)-1-(pyridin-4-yl)ethanone derivatives play a crucial role in the study of spin-crossover and crystallographic phase changes in iron(II) complexes. These complexes exhibit spin-transition phenomena and phase changes influenced by substituents at the sulfonyl group, offering insights into the interplay between spin states and structural transformations in coordination compounds (Cook et al., 2015).
Antimicrobial Applications
The compound has been synthesized and tested for antimicrobial activities, showing significant effects against various microorganisms. It indicates the potential of this compound in developing new antimicrobial agents (Salimon, Salih, & Hussien, 2011).
Intermediate in Pharmaceutical Synthesis
Synthesis of Various Derivatives
Its derivatives have been synthesized under various conditions, including microwave-assisted synthesis. These derivatives are crucial for developing novel compounds with potential applications in different scientific fields (Ankati & Biehl, 2010).
Metal-Free Organic Reactions
The compound is utilized in metal-free organic reactions, such as [2+2] cycloadditions, demonstrating its utility in organic synthesis and the development of novel organic compounds (Alcaide et al., 2015).
Schiff Base Formation and Metal Complexes
It is used in the formation of Schiff bases and their metal complexes, which are studied for their antimicrobial and cytotoxic activities. This shows its application in medicinal chemistry and bioactive compound synthesis (Hussain et al., 2019).
properties
IUPAC Name |
2-methylsulfonyl-1-pyridin-4-ylethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3S/c1-13(11,12)6-8(10)7-2-4-9-5-3-7/h2-5H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKRAJFAPFLYOPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CC(=O)C1=CC=NC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30371735 |
Source
|
| Record name | 2-(Methanesulfonyl)-1-(pyridin-4-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30371735 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
27302-94-9 |
Source
|
| Record name | 2-(Methanesulfonyl)-1-(pyridin-4-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30371735 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(Methylsulfonyl)-1-pyridin-3-ylethanone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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